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Compound of Interest

Compound Name:
Methyl 2,6-dibromo-3,5-

dimethoxybenzoate

Cat. No.: B12094174

Get Quote

Executive Summary
Methyl 2,6-dibromo-3,5-dimethoxybenzoate is a highly functionalized aromatic ester

characterized by significant steric crowding around the carbonyl group. Its symmetry (

) and specific substitution pattern make it a critical scaffold for cross-coupling reactions (e.g.,
Suzuki-Miyaura) where regioselectivity is dictated by the equivalent bromine atoms. This guide
compares its synthesis and characterization against mono-brominated impurities and acid
precursors, providing a robust workflow for validation in drug discovery pipelines.

Part 1: Chemical Identity & Comparative Specifications
The core challenge in working with this compound is distinguishing it from the thermodynamic

by-product (2,4-dibromo isomer) and the kinetic intermediate (2-bromo).

1.1 Physiochemical Profile
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Feature
Target: Methyl 2,6-

dibromo-3,5-

dimethoxybenzoate

Alternative: Methyl

2-bromo-3,5-

dimethoxybenzoate

Precursor: Methyl

3,5-

dimethoxybenzoate

Formula

MW 353.99 g/mol 275.10 g/mol 196.20 g/mol

Symmetry
Symmetric (

)
Asymmetric Symmetric

NMR (Ar-H) 1 Singlet (1H, H-4) 2 Singlets (H-4, H-6)

1 Triplet (H-4), 2

Doublets (H-2,[1][2][3]

[4][5]6)

Br Isotope Pattern 1:2:1 (M, M+2, M+4) 1:1 (M, M+2) N/A

Steric Environment
High (Ortho-diester

blockade)
Moderate Low

1.2 Structural Causality
The 2,6-dibromo substitution forces the ester carbonyl group out of the plane of the benzene

ring due to steric repulsion with the bulky bromine atoms. This "ortho-effect" significantly alters

the IR carbonyl stretching frequency compared to the non-brominated precursor, serving as a

quick diagnostic tool during reaction monitoring.

Part 2: Synthesis & Performance Protocols
The superior method for generating high-purity Methyl 2,6-dibromo-3,5-dimethoxybenzoate
is the Stepwise Bromination-Esterification Route. While direct bromination of the ester is

possible, it often yields inseparable mixtures of mono- and di-bromo species.

2.1 Workflow Diagram (Graphviz)
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Start: 3,5-Dimethoxybenzoic Acid

Step 1: Bromination
(Br2, AcOH, 60°C)

 Electrophilic Subst.

Intermediate:
2,6-Dibromo-3,5-dimethoxybenzoic Acid

 Precipitate & Wash

Step 2: Esterification
(MeI, K2CO3, Acetone or SOCl2/MeOH)

 Nucleophilic Subst.

Target Product:
Methyl 2,6-dibromo-3,5-dimethoxybenzoate

 Crystallization

QC Check:
1H NMR (Symmetry) & MP

 Validation

Click to download full resolution via product page

Caption: Optimized synthesis workflow prioritizing the isolation of the acid intermediate to

ensure regiochemical purity before esterification.

2.2 Detailed Protocol
Step 1: Regioselective Bromination
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Dissolution: Dissolve 3,5-dimethoxybenzoic acid (1.0 eq) in Glacial Acetic Acid (0.5 M

concentration).

Addition: Add a solution of Bromine (

, 2.2 eq) in AcOH dropwise over 30 minutes at room temperature.

Note: The slight excess ensures complete conversion of the mono-bromo intermediate.

Heating: Heat the mixture to 60°C for 4 hours.

Causality: Heating overcomes the steric barrier for the second bromination at the C6

position.

Quench & Isolation: Pour into ice water. Quench excess bromine with saturated sodium

thiosulfate (

). Filter the white precipitate.

Self-Validating Step: The 2,6-dibromo acid is significantly less soluble in water than the

starting material or mono-bromo species.

Step 2: Methyl Esterification

Suspension: Suspend the dried acid intermediate in anhydrous Acetone.

Base/Alkylator: Add

(2.5 eq) and Methyl Iodide (MeI, 3.0 eq). Reflux for 12 hours.

Alternative: Thionyl chloride (

) in Methanol can be used, but the basic condition avoids acid-catalyzed debromination
side reactions.

Purification: Evaporate solvent, partition between EtOAc/Water. Recrystallize from

Ethanol/Hexane.

Part 3: Characterization & Elemental Analysis
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To validate the product, you must confirm the symmetry of the molecule and the integration of

the halogen isotopes.

3.1 NMR Spectroscopy Strategy
The

NMR spectrum is the definitive test for the 2,6-substitution pattern.

Signal

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Ar-H 6.60 - 6.75 Singlet 1H H-4 (Diagnostic)

OMe 3.90 - 3.95 Singlet 6H C3, C5 -OMe

COOMe 3.95 - 4.00 Singlet 3H Ester Methyl

Interpretation:

If you see two aromatic singlets, you have the 2,4-dibromo isomer (asymmetric).

If you see one aromatic singlet but integration is off, you may have the 2,4,6-tribromo

impurity (no Ar-H signal) mixed with starting material.

Self-Validation: The H-4 proton is shielded by the two ortho-methoxy groups but

deshielded by the meta-bromines. Its shift is distinct from the precursor (typically

6.4-6.6).

3.2 Mass Spectrometry (MS) & Elemental Analysis
Elemental Analysis (CHN):

Theoretical: C: 33.93%, H: 2.85%

Acceptance Criteria:
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deviation. Large deviations in Carbon usually indicate incomplete bromination (higher %C) or
retained solvent.

Mass Spec (ESI/EI):

Parent Ion (

): 354 (approx).

Isotope Pattern: The presence of two bromine atoms creates a distinct triplet pattern at

values of

,

, and

with relative intensities of 1:2:1.

Why? Natural abundance of

and

is

.

(

):

(

):

(

):

3.3 Characterization Logic Tree (Graphviz)
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Crude Product Analysis

MS Isotope Pattern
1:2:1?

1H NMR Ar-H
Signal Count?

Yes (Br2 present)

FAIL:
Mono-bromo Impurity

No (1:1 pattern)

IR Carbonyl Shift
>1730 cm-1?

1 Singlet (Symmetric)

FAIL:
2,4-Isomer (Asymmetric)

2 Singlets (Asymmetric)

PASS:
Pure 2,6-Dibromo

Yes (Steric Strain) No

Click to download full resolution via product page

Caption: Decision matrix for validating the identity of Methyl 2,6-dibromo-3,5-
dimethoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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